Vertically grown nanowire crystals of dibenzotetrathienocoronene (DBTTC) on large-area graphene†
RSC Advances Pub Date: 2016-06-01 DOI: 10.1039/C6RA04742D
Abstract
We demonstrate controlled growth of vertical organic crystal nanowires on single layer graphene. Using Scanning Electron Microscopy (SEM), high-resolution transmission electron microscopy (TEM), and Grazing Incidence X-ray Diffraction (GIXD), we probe the microstructure and morphology of dibenzotetrathienocoronene (DBTTC) nanowires epitaxially grown on graphene. The investigation is performed at both the ensemble and single nanowire level, and as a function of growth parameters, providing insight of and control over the formation mechanism. The size, density and height of the nanowires can be tuned via growth conditions, opening new avenues for tailoring three-dimensional (3-D) nanostructured architectures for organic electronics with improved functional performance.
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CAS no.: 118290-05-4
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